Cas no 1020253-02-4 (4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 1020253-02-4
• MF: C₁₃H₁₅BrF₃NO₂S
• MW: 386.227912187576
• MDL: MFCD09972158
• CID: 857949
• PubChem ID: 46738719
• Update Time: 2025-10-29

4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide
• 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)-benzenesulfonamide
• 4-BroMo-N-cyclohexyl-3-(trifluoroMethyl)benzenesulfonaMide, 97%
• Benzenesulfonamide, 4-bromo-N-cyclohexyl-3-(trifluoromethyl)-
• BS-19182
• MFCD09972158
• CS-0439872
• 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzene-1-sulfonamide
• 1020253-02-4
• DTXSID30674374
• AKOS015835248

• MDL： MFCD09972158
• Inchi： 1S/C13H15BrF3NO2S/c14-12-7-6-10(8-11(12)13(15,16)17)21(19,20)18-9-4-2-1-3-5-9/h6-9,18H,1-5H2
• InChI Key： BFXIFYUTEXGXDA-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCCC2)(=O)=O)=CC=C(Br)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 384.99600
• Monoisotopic Mass: 384.99590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
• PSA: 54.55000
• LogP: 5.55060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide

4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1020253-02-4, known as 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, catalysis, and advanced materials synthesis.

4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide is characterized by its aromatic benzene ring, which is substituted with three distinct functional groups: a bromine atom at the para position, a trifluoromethyl group at the meta position, and an N-cyclohexylsulfonamide group at the ortho position. This combination of substituents imparts the molecule with unique electronic properties and reactivity, making it a valuable building block in organic synthesis.

The synthesis of 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable applications of 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide is in the field of drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a promising candidate for replacing other functional groups in lead compounds without significantly altering their pharmacokinetic profiles. Additionally, the trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which are desirable traits in drug molecules.

Recent studies have also highlighted the potential of 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide as a precursor for advanced materials. For instance, its ability to form stable covalent bonds with metal surfaces makes it a candidate for use in surface modification technologies. Researchers have explored its application in creating self-assembled monolayers (SAMs), which are essential components in nanotechnology and sensor development.

In terms of environmental impact, 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide has been shown to exhibit low toxicity towards aquatic organisms under controlled laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

The structural versatility of 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide also makes it an attractive candidate for use in polymer chemistry. Its ability to act as a cross-linking agent or as a functional additive in polymer formulations has been explored in recent studies, offering potential improvements in polymer mechanical properties and thermal stability.

In conclusion, 4-Bromo-N-cyclohexyl-3-(trifluoromethyl)benzenesulfonamide (CAS No. 1020253-02-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions across industries.